8-Boc-3-methylene-1-oxa-8-azaspiro[4.5]decane

• IUPAC Name: tert-butyl 3-methylidene-1-oxa-8-azaspiro[4.5]decane-8-carboxylate
• InChI: InChI=1S/C14H23NO3/c1-11-9-14(17-10-11)5-7-15(8-6-14)12(16)18-13(2,3)4/h1,5-10H2,2-4H3
• InChI Key: GKJNKZKJOIWBBS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2(CC1)CC(=C)CO2
• Molecular Formula: C14H23NO3
• Molecular Weight: 253.34 g/mol

Description

MFCD34595998 is a chemical compound with unique properties that have garnered attention in various scientific fields. This compound is known for its specific molecular structure and reactivity, making it a subject of interest for researchers in chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of MFCD34595998 involves several steps, each requiring precise conditions to ensure the desired product is obtained. The synthetic routes typically involve the use of specific reagents and catalysts to facilitate the reactions. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to optimize the yield and purity of the compound.

Industrial Production Methods: In an industrial setting, the production of MFCD34595998 is scaled up using large reactors and automated systems to maintain consistency and efficiency. The process involves the same fundamental steps as the laboratory synthesis but is adapted to handle larger quantities of materials. Quality control measures are implemented at various stages to ensure the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions: MFCD34595998 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the functional groups present in the compound and the conditions under which the reactions are carried out.

Common Reagents and Conditions: Common reagents used in the reactions of MFCD34595998 include oxidizing agents, reducing agents, and nucleophiles. The conditions for these reactions, such as temperature, solvent, and pH, are optimized to achieve the desired transformation.

Major Products: The major products formed from the reactions of MFCD34595998 depend on the type of reaction and the reagents used. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions can result in the formation of new compounds with different functional groups.

Scientific Research Applications

MFCD34595998 has a wide range of applications in scientific research. In chemistry, it is used as a reagent in various synthetic reactions to produce new compounds. In biology, it is studied for its potential effects on cellular processes and its interactions with biological molecules. In medicine, MFCD34595998 is investigated for its potential therapeutic properties and its ability to modulate specific biological pathways. In industry, the compound is used in the development of new materials and as a catalyst in chemical processes.

Mechanism of Action

The mechanism of action of MFCD34595998 involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, altering their activity and leading to changes in cellular processes. The exact molecular targets and pathways involved depend on the specific application and the context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds: Compounds similar to MFCD34595998 include those with similar molecular structures or functional groups. These compounds may share some properties with MFCD34595998 but also have unique characteristics that differentiate them.

Uniqueness: MFCD34595998 is unique due to its specific molecular structure and reactivity This uniqueness makes it valuable for certain applications where other compounds may not be as effective